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FOR SCIENTIFIC AND RESEARCH PURPOSES ONLY
Introduction

Isopropyl cyanoacetate (CAS Number: 13361-30-3) is a valuable reagent in organic
synthesis, primarily utilized as a key building block in the formation of carbon-carbon bonds. Its
structure, featuring a reactive methylene group positioned between a nitrile and an ester group,
makes it particularly well-suited for Knoevenagel condensations. This guide provides a
comprehensive overview of its chemical and physical properties, safety information, and a
detailed experimental protocol for its application in the Knoevenagel condensation reaction for
the synthesis of 3-substituted coumarins.

Chemical and Physical Properties

Isopropyl cyanoacetate is a clear, colorless to nearly colorless liquid.[1][2] It is slightly soluble
in water.[1][2] The following tables summarize its key properties.

Table 1: General Properties of Isopropyl Cyanoacetate
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Property Value Reference

CAS Number 13361-30-3 [LI[3]4][5]16]

Molecular Formula CeHsNO2 [11[3]1[5][6]

Molecular Weight 127.14 g/mol [11[3]1[5][6]
Clear, colorless to almost

Appearance o [1][2]
colorless liquid

Purity >98.0% [3]

Table 2: Physical Properties of Isopropyl Cyanoacetate

Property Value Reference
Boiling Point 207 °C (lit.) [11[2][3]
Density 1.013 g/mL at 20 °C (lit.) [1112][3]

Refractive Index

n20/D 1.416

[3]

Flash Point

92 °C (197.6 °F) - closed cup

[3]

Water Solubility

Slightly soluble

[1](2]

Storage Temperature

2-8°C

[1](2]

Safety Information

Isopropyl cyanoacetate is a combustible liquid and can cause skin and serious eye irritation.

[1][2][6] It may also cause respiratory irritation.[2][6] Appropriate personal protective equipment

(PPE), including eye shields, gloves, and a suitable respirator, should be worn when handling

this chemical.[3]

Table 3: GHS Hazard Information for Isopropyl

Cyanoacetate
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Pictogram GHSO07 (Warning)

H227: Combustible liquidH303: May be harmful

if swallowedH315: Causes skin irritationH319:
Hazard Statements ) o

Causes serious eye irritationH335: May cause

respiratory irritation

P261, P264, P280, P302+P352,
Precautionary Statements P305+P351+P338, P312, P332+P313,
P337+P313, P362, P403+P233, P405, P501

Experimental Protocols

The primary application of isopropyl cyanoacetate is in the Knoevenagel condensation, a
nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a
dehydration reaction to form a new carbon-carbon double bond.[7] This reaction is instrumental
in the synthesis of various compounds, including 3-substituted coumarins, which are of interest
for their potential biological activities.[1][2]

Knoevenagel Condensation for the Synthesis of 3-
Substituted Coumarins

This protocol describes a general procedure for the synthesis of 3-substituted coumarins via
the Knoevenagel condensation of a substituted salicylaldehyde with isopropyl cyanoacetate.
The reaction is typically catalyzed by a weak base, such as piperidine or an amine salt.[7]

Materials:

Substituted salicylaldehyde

Isopropyl cyanoacetate

Ethanol (or other suitable solvent)

Piperidine (or other basic catalyst)

Glacial acetic acid (for neutralization, if necessary)
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o Standard laboratory glassware (round-bottom flask, condenser, etc.)
o Stirring and heating apparatus

« Filtration apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve the substituted salicylaldehyde (1
equivalent) in ethanol.

» Addition of Reagents: To the stirred solution, add isopropyl cyanoacetate (1 to 1.2
equivalents).

» Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

» Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin
Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight
depending on the specific substrates.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. The product
may precipitate out of the solution. If not, the solvent can be removed under reduced
pressure.

« Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol. The purity of the final product should be confirmed by analytical techniques
like NMR and melting point determination.

Visualizations
Knoevenagel Condensation Workflow

The following diagram illustrates the general workflow for the Knoevenagel condensation
reaction using isopropyl cyanoacetate.
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Reaction Preparation Reaction ‘Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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